Wave-powered boat will be affected by the ocean current when moving forward. In order to study the impact of the ocean current on the dynamic performance of wave-powered boat, the fluid-multibody c...

Numerical Wave Tanks (NWTs) allow for in-depth investigations into the hydrodynamics and wave responses of floating objects. Thus, they are widely used during the design phase of many offshore plat...

Fault detection and diagnostics (FDD) have great potential to enable safety, efficiency, and reliability measures of critical machinery systems. However, it is clear that there is a lack of systema...

The interaction of gravity waves with submerged tandem breakwater of different structural configurations is analysed in finite water depth using the Multi-Domain Boundary Element Method (MDBEM). Th...

Virginia Tech has recently acquired a new towing carriage and vertical planar motion mechanism. The new towing carriage replaces the original carriage that was installed in the 1960s. The original ...

The potential of three molecules NH4NO2, H2O2 and O3 to ignite aqueous solutions of ammonia (25% by mass) as fuel, was investigated using chemical kinetic simulations at conditions representative o...

More attention has been paid to Damage detection in offshore jacket platforms (OJP) because of repair and maintenance issues. Damage detection using modal data from a few sensors is one of the main...

A revision of the Energy Efficiency Design Index (EEDI) formulation was previously proposed to be useful for inland ships of Bangladesh. The study incorporated the shallow water effect using Schlic...

The tripod-bucket foundation has been proposed as an alternative foundation type for floating and fixed wind turbines. Its combined bearing capacities are necessary for describing the ultimate load...

A new calculation procedure is presented for the structural analysis of a steep wave riser (SWR) system. The equilibrium equation of the SWR is established based on Minimum total potential energy p...